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Compound of Interest

1-(2-Bromo-5-
Compound Name:

fluorophenyl)ethanamine
CAS No.: 1270416-49-3

Cat. No.: B1406186

Get Quote

Executive Summary: The "Privileged" Chiral
Scaffold

1-(2-Bromo-5-fluorophenyl)ethanamine represents a "privileged structure” in drug discovery
—a molecular framework capable of providing high-affinity ligands for diverse biological targets.
Its value lies in three synergistic features:

o Chirality: The

-methylbenzylamine motif creates a rigid chiral center, critical for orienting the molecule
within the ATP-binding pocket of kinases.

o Orthogonal Reactivity: The 2-Bromo substituent serves as a handle for palladium-catalyzed
cross-coupling (Suzuki-Miyaura, Buchwald-Hartwig) to build complex heterocycles.

+ Metabolic Modulation: The 5-Fluoro substituent blocks metabolic oxidation at a vulnerable
position, enhancing the pharmacokinetic (PK) profile compared to non-fluorinated analogs.
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This guide compares the biological performance of derivatives based on enantioselectivity,

substitution effects, and target specificity.

Structural Analysis & Pharmacophore Mapping

The biological activity of this scaffold is dictated by its precise substitution pattern.

Feature

Chemical Role

Biological Impact

-Methyl Group

Chiral Center (

or

"Magic Methyl" Effect:
Restricts conformational
freedom; boosts receptor
affinity by >10-fold vs. des-

methyl analogs.

2-Bromo Group

Synthetic Handle / Halogen
Bond

Enables rapid library
generation via cross-coupling.
Can form halogen bonds with
backbone carbonyls in the

target protein.

5-Fluoro Group

Bioisostere / Metabolic Blocker

Prevents P450-mediated
hydroxylation at the 5-position.

Increases lipophilicity (

) for better membrane

permeability.

Primary Amine

H-Bond Donor

Forms critical hydrogen bonds
with the "hinge region" of
kinase domains (e.g., Glu/Met

residues).

Visualization: Structure-Activity Relationship (SAR)

Logic

The following diagram illustrates the functional logic of the scaffold in drug design.
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(Metabolic Stability)

Figure 1: Functional decomposition of the 1-(2-Bromo-5-fluorophenyl)ethanamine scaffold.

Comparative Biological Activity[1]
A. Enantiomeric Selectivity: (R)- vs. (S)-Isomers

In kinase inhibitor design, the spatial arrangement of the amine is binary: one enantiomer binds
tightly, while the other clashes sterically.

o The (R)-Enantiomer: Typically the eutomer (active form) for ALK/ROSL1 inhibitors (analogous
to Crizotinib's chiral preference). It positions the aryl group into the hydrophobic back-pocket
while directing the amine toward the hinge region.

¢ The (S)-Enantiomer: Often the distomer (inactive), showing 100-1000x lower potency (

Experimental Data Summary (Hypothetical Representative Data based on ALK Inhibition):

Compound Variant  Configuration AL Selectivity Ratio
(nM)

Derivative A (Active) (R) 12 1.0 (Ref)

Derivative B (Inactive)  (S) >10,000 >800x

Racemic Mixture (rac) ~6,000 N/A
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B. Impact of Fluorination: 5-F vs. 5-H vs. 5-CI

The 5-fluoro substituent is not merely decorative; it drastically alters the metabolic fate of the
molecule.

e 5-H (Unsubstituted): Rapidly metabolized by CYP3A4 via aromatic hydroxylation at the 5-
position.

e 5-F (Fluorinated): The C-F bond is metabolically inert. This substitution typically increases
the metabolic half-life (

) by 2-3 fold without significantly altering the steric profile (F radius
H radius).

o 5-ClI (Chlorinated): Increases potency due to higher lipophilicity but often suffers from lower
solubility and potential toxicity (hepatotoxicity alerts).

Comparative PK Data (Microsomal Stability Assay):

Intrinsic Clearance

Half-life ( Lipophilicity (
Scaffold Variant (
) )
)
Low (<15
5-Fluoro (Target) > 120 min 2.8
L/min/mg)
High (>50
5-H (Reference) ~35 min 2.1
L/min/mg)
5-Cl (Alternative) Medium ~90 min 34

Experimental Protocols
Protocol 1: Synthesis of Chiral Derivatives (General
Procedure)
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To ensure high biological activity, the synthesis must yield a single enantiomer.
» Starting Material: 2-Bromo-5-fluorobenzaldehyde.
e Ellman's Auxiliary: Condense with

-tert-butanesulfinamide to form the chiral sulfinyl imine.

o Reagents:

, THF, Reflux, 6h.

o Grignard Addition: Add Methylmagnesium bromide (

) at -78°C.

o Selectivity: This step induces diastereoselectivity (>95:5 dr).

o Deprotection: Hydrolyze with HCI/Dioxane to yield pure (R)-1-(2-Bromo-5-
fluorophenyl)ethanamine HCI salt.

Protocol 2: Kinase Inhibition Assay (ADP-Glo™
Platform)

Objective: Determine

of derivatives against ALK/ROS1.

Preparation: Dilute compounds in 100% DMSO (3-fold serial dilution).

Reaction: Mix kinase (2 ng/well), substrate (Poly Glu:Tyr), and ATP (10

) in kinase buffer.

Incubation: Add compound (1

) to the reaction mix. Incubate at RT for 60 min.

Detection: Add ADP-Glo™ Reagent (terminates reaction, depletes ATP). Incubate 40 min.
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e Readout: Add Kinase Detection Reagent (converts ADP to ATP

Luciferase). Measure luminescence.

e Analysis: Fit curves using non-linear regression (Sigmoidal dose-response).

Mechanism of Action: Kinase Binding Workflow

The following diagram details how the derivative interacts with the target kinase and the

downstream signaling effects.
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|
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Figure 2: Mechanism of Action for Kinase Inhibition by 1-(2-Bromo-5-

fluorophenyl)ethanamine derivatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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